Cas no 5542-28-9 (Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine)

Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine structure
5542-28-9 structure
Product Name:Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine
CAS No:5542-28-9
MF:C20H28N10O19P4
MW:836.386966705322
CID:368436
PubChem ID:21706
Update Time:2025-04-19

Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine Chemical and Physical Properties

Names and Identifiers

    • [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]me
    • 5',5'''-Diadenosine tetraphosphate
    • 5'-ester with adenosine
    • Adenosine5'-(pentahydrogen tetraphosphate), P'''&reg
    • P1,P4-Diadenosine-5'-tetraphosphate
    • P1,P4-Di(adenosin-5'- 4 yl)tetraphosphate
    • Diadenosine tetraphosphate
    • Diadenosine 5',5'''-P1,P4-tetraphosphate
    • AppppA
    • Ap A
    • Adenosine-5'- tetraphospho-5'-adenosine
    • 5',5'''-Diadenosine tetraphosphate
    • 5'-Adenylic acid, 5'→5'-anhydride with adenosine 5'-triphosphate (8CI)
    • Adenosine 5'-tetraphosphate, 5'-ester with adenosine (7CI)
    • Adenosine 5'-(pentahydrogen tetraphosphate), 5'→5'-ester with adenosine (8CI)
    • Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine
    • ADENOSINE 5'-(PENTAHYDROGEN TETRAPHOSPHATE), 5'-5'-ESTER with ADENOSINE
    • P1,P4-Bis(5'-adenosyl) tetraphosphate
    • AppppA
    • (ppA)2
    • LS-15171
    • Diadenosine 5',5'''-P(sup 1),P(sup 2)-tetraphosphate
    • BIS(ADENOSINE)-5'-TETRAPHOSPHATE
    • {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}({[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)(hydroxy)phosphoryl]oxy})phosphinic acid
    • SCHEMBL849869
    • [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] hydrogen phosphate
    • adenosine(5'')tetraphospho(5'')adenosine
    • C01260
    • Diadenosine 5',5'''-P1,P4-tetraphosphate
    • CHEBI:17422
    • DTXSID60203994
    • P1,P4-Di(adenosin-5'-yl)tetraphosphate
    • diadenosine-tetraphosphate
    • Ap4A
    • P(1), P(4)-diadenosine-5'tetraphosphate
    • bis(5''-adenylyl) diphosphate
    • bis(5'-adenosyl)tetraphosphate
    • adenosine(5')tetraphospho(5')adenosine
    • adenosine-(5')-tetraphospho-(5')-adenosine
    • Diadenosine tetraphosphate
    • C20H28N10O19P4
    • C20-H28-N10-O19-P4
    • P(1),P(4)-bis(5'-adenosyl) tetraphosphate
    • B4P
    • A(5')p4(5')A
    • 5542-28-9
    • Q27102391
    • Adenosine 5'-tetraphosphate, 5'-ester with adenosine
    • A(5'')p4(5'')A
    • CHEMBL339385
    • BDBM50118220
    • P1,P4-bis(5'-adenosyl)tetraphosphate
    • P(1),P(4)-bis(5''-adenosyl) tetraphosphate
    • P1,P4-Diadenosine-5'-tetraphosphate
    • Adenosine 5'-tetraphosphate, 5'-ester with adenosine (7CI)
    • 5'-Adenylic acid, 5'→5'-anhydride with adenosine 5'-triphosphate (8CI)
    • Adenosine-5'-tetraphospho-5'-adenosine
    • 102783-36-8
    • P(1),P(4)-bis(5'-adenosyl) tetraphosphate tetraanion
    • bis(5'-adenylyl) diphosphate
    • Inchi： 1S/C20H28N10O19P4/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(45-19)1-43-50(35,36)47-52(39,40)49-53(41,42)48-51(37,38)44-2-8-12(32)14(34)20(46-8)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42)(H2,21,23,25)(H2,22,24,26)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
    • InChI Key： YOAHKNVSNCMZGQ-XPWFQUROSA-N
    • SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 836.04826669g/mol
  • Monoisotopic Mass: 836.04826669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 14
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.3
  • Topological Polar Surface Area: 434Ų

Experimental Properties

  • LogP: -1.475

Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine Production Method

Production Method 1

288-32-4 288-32-4
1476-84-2 1476-84-2
61-19-8 61-19-8
5542-28-9 5542-28-9
Reaction Conditions
1.1R:2-PySSPy-2, R:P(OPh)3, S:DMF, 30 min, -5°C
1.2R:LiClO4, S:Me2CO, 0°C
2.1R:2-PySSPy-2, C:63951-94-0
Reference
Engineering Human Fhit, a Diadenosine Triphosphate Hydrolase, into an Efficient Dinucleoside Polyphosphate Synthase
By Huang, Kaisheng and Frey, Perry A., Journal of the American Chemical Society, 2004, 126(31), 9548-9549

Production Method 2

56-65-5 56-65-5
5542-28-9 5542-28-9
Reaction Conditions
1.1R:R:MgCl2, C:122332-73-4, S:H2O, 16 h, 25°C, pH 7.8
Reference
Enterobactin Synthetase-Catalyzed Formation of P1,P3-Diadenosine-5'-tetraphosphate
By Sikora, Alison L. et al, Biochemistry, 2009, 48(46), 10827-10829

Production Method 3

109-78-4 109-78-4
58-61-7 58-61-7
5542-28-9 5542-28-9
Reaction Conditions
1.1R:EtN(Pr-i)2, R:PCl3, S:THF, 10 min, 0°C; 45 min, 0°C
2.1R:EtN(Pr-i)2, 10 min, 0°C; 25 min, 0°C
2.2R:EtN(Pr-i)2, S:H2O, 10 min, 0°C; 10 min, 0°C
3.1R:EtN(Pr-i)2, R:PCl3, 10 min, 0°C; 25 min, 0°C
3.2R:EtN(Pr-i)2, 10 min, 0°C; 15 min, 0°C
1.1R:EtN(Pr-i)2, R:PCl3, S:THF, 10 min, 0°C; 45 min, 0°C
2.1R:EtN(Pr-i)2, R:PCl3, 10 min, 0°C; 25 min, 0°C
2.2R:EtN(Pr-i)2, S:H2O, S:THF, 10 min, 0°C
2.3R:EtN(Pr-i)2, 10 min, 0°C; 25 min, 0°C
2.4R:EtN(Pr-i)2, 10 min, 0°C; 35 min, 0°C
3.1R:(polymer-bound)R:EtN(Pr-i)2, S:THF, 24 h, 4°C
4.1R:S:THF, S:DMSO, 48 h, rt
5.1R:t-BuOOH, S:Me(CH2)8Me, S:THF, 2.5 h, rt
6.1R:DBU, S:THF, 48 h, rt
Reference
Solid-Phase Synthesis of Symmetrical 5',5'-Dinucleoside Mono-, Di-, Tri-, and Tetraphosphodiesters
By Ahmadibeni, Yousef and Parang, Keykavous, Organic Letters, 2007, 9(22), 4483-4486

Production Method 4

56-65-5 56-65-5
5542-28-9 5542-28-9
Reaction Conditions
1.1R:MgCl2, R:R:HCl, R:ZnCl2, C:9031-26-9, S:H2O, 20-30 min, 37°C, pH 7.8
Reference
The duality of LysU, a catalyst for both Ap4A and Ap3A formation
By Wright, Michael et al, FEBS Journal, 2006, 273(15), 3534-3544

Production Method 5

56-65-5 56-65-5
5542-28-9 5542-28-9
Reaction Conditions
1.1R:Phosphoenolpyruvic acid, R:Tris buffer, R:MgCl2, R:Cleland's reagent, R:HCl, R:ZnCl2, R:KCl, S:H2O, 15 min, 37°C, pH 7.8; 37°C → 95°C; 2 min, 95°C
Reference
Enzymatic Synthesis of Bis(5'-Nucleosidyl) Tetra- and Triphosphates
By Skoblov, A. Yu. et al, Russian Journal of Bioorganic Chemistry, 2005, 31(6), 563-566

Production Method 6

61-19-8 61-19-8
5542-28-9 5542-28-9
Reaction Conditions
1.1R:AgNO3, S:NMP, S:(Me2N)3P=O
1.2R:H2O, R:CuCl2
Reference
A convenient method for the synthesis of ATP and Ap4A
By Fukuoka, Koichiro et al, Nucleosides & Nucleotides, 1995, 14(3-5), 693-4

Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine Raw materials

Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine Preparation Products

Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine Related Literature

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5542-28-9 (Adenosine 5'-(pentahydrogen tetraphosphate), P'''→5'-ester with adenosine) Related Products

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